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Compound of Interest

Compound Name: 303052-45-1

Cat. No.: B612592

This guide provides researchers, scientists, and drug development professionals with essential
information for the proper handling of Neuropeptide Y (29-64) to ensure its stability and efficacy
in experimental settings. The primary focus is on avoiding degradation caused by repeated
freeze-thaw cycles.

Frequently Asked Questions (FAQSs)

Q1: Why is it critical to avoid repeated freeze-thaw cycles with Neuropeptide Y (29-64)7?

Repeatedly freezing and thawing peptide solutions like Neuropeptide Y (NPY) (29-64) can lead
to significant degradation and loss of biological activity. Each cycle can cause the formation of
ice crystals, which can denature the peptide's structure. Furthermore, pH shifts and increased
solute concentration during the freezing process can damage the peptide. This degradation can
lead to inconsistent experimental results and reduced efficacy. Several suppliers explicitly
recommend aliquoting the reconstituted solution to minimize freeze-thaw cycles.[1][2]

Q2: | have received lyophilized NPY (29-64). How should | store it before reconstitution?

Lyophilized (powder) NPY (29-64) is relatively stable and should be stored desiccated and
protected from light.[2] For long-term storage, follow the temperature guidelines summarized
below.

Q3: My reconstituted NPY (29-64) has been through multiple freeze-thaw cycles. Can | still use
it?
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It is strongly discouraged. While the peptide may retain some activity, it is likely compromised.

Using such a solution could introduce significant variability and unreliable data into your

experiments. For critical applications, it is always best to use a freshly thawed aliquot or a

newly prepared solution. Studies on other proteins and peptides show that repeated freeze-

thaw cycles can significantly alter sample integrity.[3]

Q4: How do | properly prepare my stock solution to prevent freeze-thaw damage?

The best practice is to reconstitute the entire vial of lyophilized peptide at once and then

immediately divide the stock solution into single-use aliquots. These aliquots can then be

stored at the appropriate temperature. This strategy ensures that you only thaw the amount of

peptide needed for a single experiment.[1][2][4]

Troubleshooting Guide

Issue

Possible Cause

Recommended Solution

Inconsistent results between

experiments.

Peptide degradation due to

multiple freeze-thaw cycles.

Prepare single-use aliquots of
your stock solution
immediately after
reconstitution. Use a new

aliquot for each experiment.

Precipitate observed in the

solution after thawing.

Peptide aggregation or poor
solubility, potentially
exacerbated by freeze-thaw

cycles.

Before use, gently vortex the
thawed aliquot. If precipitation
persists, sonication or gentle
warming to 37°C may help.[4]
Ensure the chosen solvent and

concentration are appropriate.

Loss of expected biological

activity.

The peptide has been
degraded.

Discard the current stock
solution. Reconstitute a fresh
vial of lyophilized NPY (29-64)
following the recommended
protocol, with careful attention

to creating single-use aliquots.

Data Summary Tables
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Table 1: Recommended Storage Conditions for Neuropeptide Y (29-64)

Storage .
Form Duration Notes
Temperature
Store sealed and
Lyophilized Powder -20°C 1-3 years[5][6] away from moisture.
[21[61[7]
Store sealed and
Lyophilized Powder -80°C 2 years[6] away from moisture.
[21[61[7]
Reconstituted in Must be in single-use
-20°C 1 month[2][4][6][7] )
Solvent aliquots.
Reconstituted in 80°C 6 months - 1 year[2][4] Must be in single-use

Solvent

[5107]

aliquots.

Table 2: Solubility of Neuropeptide Y (29-64)

Solvent

Solubility

Notes

Water (H20)

> 46.67 mg/mL (10.92 mM)[4]
[61[7]

If using water, the solution
should be filtered and sterilized
before use.[2][7]

DMSO

16.67 mg/mL (3.90 mM)[4][6]
[7]

May require sonication to fully
dissolve.[4][6][7] Use newly
opened, hygroscopic DMSO.

[7]

Experimental Protocols

Protocol: Reconstitution and Aliquoting of NPY (29-64) for Stable Storage

This protocol outlines the standard procedure for preparing a stock solution and creating

single-use aliquots to prevent degradation.
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Pre-Reconstitution:

o Before opening, briefly centrifuge the vial of lyophilized NPY (29-64) to ensure all the
powder is at the bottom.

Solvent Selection:

o Choose an appropriate solvent based on experimental requirements and solubility data
(see Table 2). Sterile water or high-quality DMSO are common choices.[4][6][7]

Reconstitution:

o Carefully add the calculated volume of the chosen solvent to the vial to achieve the
desired stock concentration. For example, to create a 1 mM stock solution from 1 mg of
peptide (MW: 4272.7 g/mol ), add 0.234 mL of solvent.[4][6]

o Gently swirl or vortex the vial to dissolve the peptide completely. If needed, sonicate briefly
in an ultrasonic bath to aid dissolution, particularly with DMSO.[4]

Aliquoting:

o Immediately after the peptide is fully dissolved, divide the stock solution into smaller,
single-use volumes in low-protein-binding microcentrifuge tubes.

o The volume of each aliquot should correspond to the amount needed for a single
experiment or a single day's worth of experiments.

Storage:

o Securely cap the aliquots and store them at -80°C for long-term stability (up to 6 months)
or at -20°C for shorter-term storage (up to 1 month).[2][4][7]

Usage:
o When needed, remove a single aliquot from the freezer and thaw it completely.

o Once thawed, do not refreeze the aliquot. Discard any unused portion of the thawed
solution. For in vivo experiments, it is recommended to prepare the working solution fresh
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on the day of use.[7]

Visual Workflow and Signaling Pathway
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Click to download full resolution via product page

Caption: Workflow for handling NPY (29-64) to prevent degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b612592?utm_src=pdf-body-img
https://www.benchchem.com/product/b612592?utm_src=pdf-custom-synthesis
https://www.huabio.com/products/human-pro-neuropeptide-y-29-64-peptide-ha211303
https://www.medchemexpress.com/Neuropeptide_Y__29-64_,_amide,_human.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC2657648/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2657648/
https://www.glpbio.com/neuropeptide-y-29-64.html
https://www.targetmol.com/compound/neuropeptide%20y%2829-64%29
https://file.medchemexpress.com/batch_PDF/HY-P1601/Neuropeptide-Y-29-64-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/Neuropeptide_Y_29-64_.html
https://www.benchchem.com/product/b612592#avoiding-repeated-freeze-thaw-cycles-of-neuropeptide-y-29-64
https://www.benchchem.com/product/b612592#avoiding-repeated-freeze-thaw-cycles-of-neuropeptide-y-29-64
https://www.benchchem.com/product/b612592#avoiding-repeated-freeze-thaw-cycles-of-neuropeptide-y-29-64
https://www.benchchem.com/product/b612592#avoiding-repeated-freeze-thaw-cycles-of-neuropeptide-y-29-64
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612592?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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